Cas no 1805553-32-5 (2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1805553-32-5
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893360
• Update Time: 2025-06-26

2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)3-2-13-4(1-12)5(6(3)11)8(14)15/h2,7H,1,12H2,(H,14,15)
• InChI Key： VQTYJBKMBNEZPQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CN)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Professional Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic Acid (CAS No. 1805553-32-5)

2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1805553-32-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an aminomethyl group, a difluoromethyl substituent, and an iodopyridine core, make it a versatile building block for drug discovery and development.

The aminomethyl functional group at the 2-position of the pyridine ring provides a nucleophilic site for further chemical modifications, enabling the attachment of various pharmacophores. This property is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity and selectivity towards target enzymes or receptors. The difluoromethyl group, located at the 5-position, is known to improve metabolic stability and binding interactions in drug molecules. Its incorporation into a lead compound can significantly influence its pharmacokinetic profile, making it more suitable for therapeutic applications.

The presence of an iodopyridine moiety at the 4-position adds another layer of reactivity to the molecule. Iodine is a halogen that is frequently used in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules. This makes 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid an invaluable intermediate for synthesizing a wide range of heterocyclic compounds.

In recent years, there has been growing interest in developing novel inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The structural motifs present in 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid align well with many known drug targets. For instance, pyridine derivatives have been extensively studied for their potential as kinase inhibitors. The combination of an aminomethyl group and an iodine atom on the pyridine ring provides multiple opportunities for designing molecules that can modulate enzyme activity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced biological activity and pharmacokinetic properties. The introduction of a difluoromethyl group into drug candidates often leads to improved binding affinity and reduced susceptibility to metabolic degradation. This has prompted researchers to explore fluorinated pyridines as key structural elements in new drug formulations.

The carboxylic acid group at the 3-position of the molecule offers another point of modification, allowing for further derivatization through esterification or amidation reactions. These modifications can be tailored to optimize solubility, bioavailability, and other pharmacological properties. The flexibility provided by this carboxylic acid moiety makes 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid a valuable scaffold for generating diverse libraries of compounds for high-throughput screening.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The iodination step at the 4-position is particularly critical, as it introduces the necessary handle for subsequent cross-coupling reactions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805553-32-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in shaping the future of medicine.